Cas no 849020-92-4 (2-Carbomethoxybenzylamine Hydrochloride)

• Product Name: 2-Carbomethoxybenzylamine Hydrochloride
• CAS No: 849020-92-4
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• MDL: MFCD06245496
• CID: 720244
• PubChem ID: 2760943
• Update Time: 2025-06-11

2-Carbomethoxybenzylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(aminomethyl)-, methyl ester, hydrochloride (1:1)
• 2-Carbomethoxybenzylamine hydrochloride
• methyl 2-(aminomethyl)benzoate hcl
• methyl 2-(aminomethyl)benzoate,hydrochloride
• SCHEMBL2159177
• AB10199
• methyl 2-(aminomethyl)benzoate-hydrochloride
• MFCD06245496
• 2-Carbomethoxybenzylamine HCl
• Z1741964949
• CS-0150794
• Methyl 2-(aminomethyl)benzoate hydrochloride, AldrichCPR
• ZIB02092
• 2-CARBOMETHOXYBENZYLAMINEHYDROCHLORIDE
• Methyl 2-(aminomethyl)benzoate Hydrochloride
• EN300-199342
• 849020-92-4
• methyl 2-(aminomethyl)benzoate;hydrochloride
• DTXSID00375427
• PS-8195
• RMCMHUFPMHONOO-UHFFFAOYSA-N
• AKOS015846698
• SY101242
• 2-Carbomethoxybenzylamine Hydrochloride

• MDL： MFCD06245496
• Inchi： 1S/C9H11NO2.ClH/c1-12-9(11)8-5-3-2-4-7(8)6-10;/h2-5H,6,10H2,1H3;1H
• InChI Key： RMCMHUFPMHONOO-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC=CC=1CN)=O

Computed Properties

• Exact Mass: 201.05600
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Melting Point: 170-172°C
• PSA: 52.32000
• LogP: 2.43420

2-Carbomethoxybenzylamine Hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-Carbomethoxybenzylamine Hydrochloride

Recent Advances in the Application of 2-Carbomethoxybenzylamine Hydrochloride (CAS: 849020-92-4) in Chemical Biology and Pharmaceutical Research

2-Carbomethoxybenzylamine Hydrochloride (CAS: 849020-92-4) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in drug discovery and chemical biology, particularly in the development of novel therapeutic agents. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the most notable applications of 2-Carbomethoxybenzylamine Hydrochloride is its role as a building block in the synthesis of heterocyclic compounds. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have demonstrated its utility in constructing pharmacophores for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The compound's versatility stems from its reactive amine and ester functional groups, which allow for diverse chemical modifications.

In a 2023 study published in ACS Chemical Biology, researchers utilized 2-Carbomethoxybenzylamine Hydrochloride to develop a series of small-molecule probes targeting neurodegenerative diseases. The study revealed that derivatives of this compound exhibited promising activity in inhibiting tau protein aggregation, a hallmark of Alzheimer's disease. These findings underscore the potential of 2-Carbomethoxybenzylamine Hydrochloride as a scaffold for designing neuroprotective agents.

Another significant development involves the use of 2-Carbomethoxybenzylamine Hydrochloride in the synthesis of antiviral agents. A recent preprint on ChemRxiv described its incorporation into nucleoside analogs with potent activity against RNA viruses, including SARS-CoV-2. The researchers optimized the synthetic route to achieve high yields and purity, paving the way for further preclinical evaluation of these analogs.

From a methodological perspective, advances in green chemistry have also impacted the production and application of 2-Carbomethoxybenzylamine Hydrochloride. A 2024 paper in Green Chemistry reported an eco-friendly catalytic process for its synthesis, reducing the reliance on hazardous reagents and minimizing waste generation. This aligns with the pharmaceutical industry's growing emphasis on sustainable practices.

In conclusion, 2-Carbomethoxybenzylamine Hydrochloride (CAS: 849020-92-4) continues to be a valuable tool in chemical biology and drug discovery. Its applications span from neurodegenerative disease research to antiviral development, supported by innovative synthetic methodologies. Future research is expected to explore its potential in additional therapeutic areas, further solidifying its role in modern pharmaceutical science.